Disaccharides

Disaccharides are a class of carbohydrates consisting of two monosaccharide units linked together through a glycosidic bond. Common examples include sucrose (table sugar), lactose (milk sugar), and maltose (malt sugar). Sucrose, formed from glucose and fructose, is widely used in food products for its sweet taste and preservative qualities. Lactose, composed of galactose and glucose, is abundant in milk but can be difficult to digest for individuals with lactose intolerance. Maltose, resulting from the breakdown of starch, comprises two glucose units and is found in germinating seeds and various fermented beverages. Disaccharides play crucial roles in energy storage, nutrition, and industrial applications due to their unique properties and functionalities.

Chemical Name	CAS	MF
Sucrose 6′-monophosphate dipotassium salt	36064-19-4	C₁₂H₂₃KO₁₄P
Detralfate (9CI)	37209-31-7	C₁₂H₂₂O₂₅S₅
2-Octenoic acid, 8-[(6-O-D-apio-β-D-furanosyl-β-D-glucopyranosyl)oxy]-2,6-dimethyl-, intramol. 1,5''-ester, (2E,6S)-	87442-02-2	C₂₁H₃₄O₁₁
Homohalichondrin A; 12,13,55-Trideoxy, 55-chloro	1156537-19-7	C₆₁H₈₅ClO₁₈
1-O-β-D-Fructopyranosyl-D-fructose	292056-60-1	C₁₂H₂₂O₁₁
1-O-β-D-Fructopyranosyl-D-fructose; Pyranose-form	1642573-09-8	C₁₂H₂₂O₁₁
4-O-α-D-Glucopyranosyl-D-galactose; α-Pyranose-form, 1-Phosphate	105761-60-2	C₁₂H₂₃O₁₄P
8-Hydroxy-2,6-dimethyl-2-octenoic acid; (2E,6S)-form, 1→2''-Lactone, 8-O-[α-L-arabinopyranosyl-(1→6)-β-D-glucopyranoside]	342374-86-1	C₂₁H₃₄O₁₁
Lepidimoide	157676-09-0	C₁₂H₁₈O₁₀
lonitoside	135788-94-2	C₂₁H₃₄O₁₁

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